Cas no 1355201-96-5 ((6-(3,4-Dihydroquinolin-1(2H)-yl)pyridin-3-yl)(phenyl)methanol)

• Product Name: (6-(3,4-Dihydroquinolin-1(2H)-yl)pyridin-3-yl)(phenyl)methanol
• CAS No: 1355201-96-5
• MF: C₂₁H₂₀N₂O
• MW: 316.396305084229
• CID: 5059991
• Update Time: 2025-10-23

(6-(3,4-Dihydroquinolin-1(2H)-yl)pyridin-3-yl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-(3,4-Dihydroquinolin-1(2H)-yl)pyridin-3-yl)(phenyl)methanol
• [6-(3,4-Dihydro-2H-quinolin-1-yl)-pyridin-3-yl]-phenyl-methanol

• Inchi： 1S/C21H20N2O/c24-21(17-8-2-1-3-9-17)18-12-13-20(22-15-18)23-14-6-10-16-7-4-5-11-19(16)23/h1-5,7-9,11-13,15,21,24H,6,10,14H2
• InChI Key： NUNCQQSBXVXKKB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1=CN=C(C=C1)N1C2C=CC=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 395
• XLogP3: 4.1
• Topological Polar Surface Area: 36.4

Additional information on (6-(3,4-Dihydroquinolin-1(2H)-yl)pyridin-3-yl)(phenyl)methanol

Introduction to (6-(3,4-Dihydroquinolin-1(2H)-yl)pyridin-3-yl)(phenyl)methanol and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (6-(3,4-Dihydroquinolin-1(2H)-yl)pyridin-3-yl)(phenyl)methanol, with the CAS number 1355201-96-5, stands out due to its unique structural and functional properties. This compound has garnered significant attention in recent years for its potential applications in drug discovery and molecular research. The intricate architecture of this molecule, featuring a combination of dihydroquinoline and pyridine rings, makes it a promising candidate for further exploration in chemical biology.

The structure of (6-(3,4-Dihydroquinolin-1(2H)-yl)pyridin-3-yl)(phenyl)methanol is characterized by a central pyridine ring substituted with a phenyl group and an N-substituted dihydroquinoline moiety. This particular arrangement imparts distinct electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The dihydroquinoline moiety is known for its ability to modulate various biological pathways, making it a valuable scaffold in medicinal chemistry.

Recent studies have highlighted the pharmacological potential of this compound. Researchers have been investigating its interactions with enzymes and receptors involved in critical cellular processes. The pyridine component, on the other hand, enhances the molecule's solubility and bioavailability, which are essential factors for any therapeutic agent. The combination of these features makes (6-(3,4-Dihydroquinolin-1(2H)-yl)pyridin-3-yl)(phenyl)methanol a versatile tool in the development of novel drugs.

In the realm of drug discovery, the role of this compound extends beyond mere structural novelty. It has been explored as a lead compound in the synthesis of more complex molecules designed to target specific diseases. For instance, its ability to inhibit certain kinases has been studied in the context of cancer therapy. The phenyl group attached to the pyridine ring contributes to the molecule's binding affinity, making it an attractive candidate for further optimization.

The synthesis of (6-(3,4-Dihydroquinolin-1(2H)-yl)pyridin-3-yl)(phenyl)methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to achieve high yields and purity levels. These methods often include palladium-catalyzed cross-coupling reactions, which are crucial for forming the carbon-carbon bonds that define the molecule's structure.

Advances in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the design of more effective derivatives. These computational approaches complement traditional experimental methods, offering a holistic view of the molecule's behavior.

The application of (6-(3,4-Dihydroquinolin-1(2H)-yl)pyridin-3-yl)(phenyl)methanol extends to various fields within chemical biology. Its potential as an intermediate in the synthesis of bioactive molecules has been recognized by researchers working on natural product analogs and drug candidates. Additionally, its role as a ligand in biochemical assays has been explored for studying enzyme mechanisms and substrate recognition.

In conclusion, (6-(3,4-Dihydroquinolin-1(2H)-yl)pyridin-3-yl)(phenyl)methanol represents a significant advancement in the field of chemical biology. Its unique structure and functional properties make it a valuable tool for drug discovery and molecular research. As our understanding of its pharmacological profile continues to grow, so too will its applications in medicine and biotechnology. The ongoing exploration of this compound underscores its importance as a building block for future therapeutic agents.